Cas no 2375259-85-9 (Methyl 2-amino-3-fluorobenzoate hydrochloride)

• Product Name: Methyl 2-amino-3-fluorobenzoate hydrochloride
• CAS No: 2375259-85-9
• MF: C₈H₉ClFNO₂
• MW: 205.613964796066
• CID: 5764948
• PubChem ID: 165750578
• Update Time: 2025-06-08

Methyl 2-amino-3-fluorobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-fluorobenzoate hydrochloride
• 2375259-85-9
• EN300-7436805
• Methyl 2-amino-3-fluorobenzoate hydrochloride

• Inchi： 1S/C8H8FNO2.ClH/c1-12-8(11)5-3-2-4-6(9)7(5)10;/h2-4H,10H2,1H3;1H
• InChI Key： ACYUSMBVTZHERO-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(C(=O)OC)=C1N

Computed Properties

• Exact Mass: 205.0305844g/mol
• Monoisotopic Mass: 205.0305844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-3-fluorobenzoate hydrochloride

Methyl 2-amino-3-fluorobenzoate hydrochloride (CAS No. 2375259-85-9): A Comprehensive Overview

Methyl 2-amino-3-fluorobenzoate hydrochloride (CAS No. 2375259-85-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, holds promise in various applications, particularly in the development of novel therapeutic agents and biochemical studies. The introduction of fluorine and amino functional groups into the benzoate backbone enhances its reactivity and potential biological activity, making it a subject of intense interest for researchers.

The molecular structure of Methyl 2-amino-3-fluorobenzoate hydrochloride consists of a benzoate ring substituted with an amino group at the 2-position and a fluorine atom at the 3-position. The presence of these heteroatoms not only influences its physical and chemical properties but also opens up diverse possibilities for its use in synthetic chemistry and drug design. The hydrochloride salt form further enhances its solubility in polar solvents, facilitating its application in various laboratory and industrial processes.

In recent years, there has been a growing interest in exploring the pharmacological potential of fluorinated aromatic compounds. The introduction of fluorine into aromatic rings can significantly alter the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved bioavailability and metabolic stability. Methyl 2-amino-3-fluorobenzoate hydrochloride, with its fluorinated benzoate core, has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable candidate for further development as an active pharmaceutical ingredient (API).

One of the most compelling aspects of Methyl 2-amino-3-fluorobenzoate hydrochloride is its versatility in synthetic chemistry. The amino and fluoro substituents provide multiple sites for functionalization, allowing chemists to design derivatives with tailored properties. For instance, the amino group can be further modified through acylation, alkylation, or coupling reactions to introduce additional pharmacophores. Similarly, the fluorine atom can participate in cross-coupling reactions, enabling the construction of more complex molecular architectures. These synthetic possibilities make this compound an attractive building block for the development of novel compounds with enhanced therapeutic efficacy.

The pharmaceutical industry has been particularly keen on exploring fluorinated benzoates due to their reported biological activities. Research has indicated that compounds containing fluoro-substituted benzoate moieties may possess anti-inflammatory, antimicrobial, and anticancer properties. For example, studies have shown that certain fluoro-benzoates can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, the presence of an amino group can enhance binding affinity to specific protein targets, further improving their therapeutic potential.

In addition to its pharmaceutical applications, Methyl 2-amino-3-fluorobenzoate hydrochloride has found utility in biochemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and interactions. Researchers have utilized this compound to probe the binding affinities and kinetic parameters of various enzymes, providing insights into their functional roles. Furthermore, its ability to act as a substrate or inhibitor in enzymatic reactions has made it a useful probe for drug discovery efforts.

The synthesis of Methyl 2-amino-3-fluorobenzoate hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Typically, the synthesis begins with the preparation of 2-amino-3-fluorobenzoic acid through halogenation and amination reactions on a benzoic acid precursor. This intermediate is then methylated using methanol in the presence of an acid catalyst to form the methyl ester derivative. Finally, conversion to the hydrochloride salt is achieved by treating the methyl ester with hydrochloric acid.

The purity and quality of Methyl 2-amino-3-fluorobenzoate hydrochloride are critical for its intended applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify its chemical structure and assess its purity. These methods ensure that the compound meets the stringent requirements for use in pharmaceutical formulations and research studies.

The future prospects for Methyl 2-amino-3-fluorobenzoate hydrochloride are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. Advances in computational chemistry and molecular modeling are expected to play a significant role in designing derivatives with improved biological activity. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion, Methyl 2-amino-3-fluorobenzoate hydrochloride (CAS No. 2375259-85-9) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthesizing novel therapeutic agents and studying biological mechanisms. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing our understanding of disease processes and developing effective treatments.